Cas no 2169376-88-7 (5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine)

• Product Name: 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine
• CAS No: 2169376-88-7
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 5997345
• PubChem ID: 165484042
• Update Time: 2025-10-31

5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine Chemical and Physical Properties

Names and Identifiers

• 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine
• EN300-1458091
• 2169376-88-7
• 5',7'-difluoro-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-amine

• Inchi： 1S/C13H15F2N/c14-8-6-9-12(10(15)7-8)11(16)2-5-13(9)3-1-4-13/h6-7,11H,1-5,16H2
• InChI Key： LEBBIFKGJFXDBV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(CCC12CCC1)N)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine

Comprehensive Overview of 5',7'-Difluoro-3',4'-Dihydro-2'H-Spirocyclobutane-1,1'-Naphthalene-4'-Amine (CAS No. 2169376-88-7)

The compound 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine (CAS No. 2169376-88-7) is a structurally unique and pharmacologically significant molecule that has garnered attention in the fields of medicinal chemistry and drug discovery. Its spirocyclic architecture, combined with fluorine substitutions, makes it a promising candidate for various applications, including the development of novel therapeutics and advanced materials. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries and industry trends.

One of the most notable features of 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine is its spirocyclic core, which imparts rigidity and conformational stability to the molecule. Such structural attributes are highly sought after in drug design, as they often enhance binding affinity and selectivity toward biological targets. The presence of fluorine atoms at the 5' and 7' positions further augments its properties, as fluorine is known to improve metabolic stability, lipophilicity, and bioavailability. Researchers are particularly interested in how these modifications influence the compound's interaction with central nervous system (CNS) targets, a topic frequently searched in academic and pharmaceutical circles.

In recent years, the demand for fluorinated spirocyclic compounds has surged, driven by their potential in treating neurodegenerative diseases and mood disorders. Searches for terms like "spirocyclic amines in drug discovery" and "fluorine in CNS therapeutics" reflect this growing interest. 5',7'-Difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine aligns with these trends, as its structure suggests possible applications in modulating neurotransmitter systems. Preliminary studies indicate its potential as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs) or dopamine receptor modulators, though further validation is required.

Beyond pharmaceuticals, this compound's unique spirocyclic and fluorinated features make it a candidate for material science applications. For instance, its rigid framework could be leveraged in the synthesis of organic semiconductors or liquid crystals, areas where users often search for "advanced organic materials" and "fluorine in optoelectronics." The compound's amine functionality also opens doors for derivatization, enabling the creation of tailored materials with specific electronic or optical properties.

From a synthetic chemistry perspective, the preparation of 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine presents both challenges and opportunities. Chemists frequently inquire about "efficient spirocycle synthesis" and "fluorination techniques," highlighting the need for innovative methodologies. Recent advances in catalysis and green chemistry have streamlined the synthesis of similar compounds, reducing reliance on hazardous reagents and improving yields. These developments align with the broader industry shift toward sustainable practices, a topic dominating search queries in chemical research.

In conclusion, 5',7'-difluoro-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine (CAS No. 2169376-88-7) represents a compelling case study at the intersection of chemistry, pharmacology, and materials science. Its spirocyclic and fluorinated attributes cater to multiple high-interest domains, from CNS drug development to advanced material design. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields, making it a subject of enduring relevance and curiosity.